6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde
Brand Name: Vulcanchem
CAS No.:
VCID: VC15935096
InChI: InChI=1S/C16H16N2O/c1-12-9-13(11-19)10-17-16(12)18-8-4-6-14-5-2-3-7-15(14)18/h2-3,5,7,9-11H,4,6,8H2,1H3
SMILES:
Molecular Formula: C16H16N2O
Molecular Weight: 252.31 g/mol

6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde

CAS No.:

Cat. No.: VC15935096

Molecular Formula: C16H16N2O

Molecular Weight: 252.31 g/mol

* For research use only. Not for human or veterinary use.

6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde -

Specification

Molecular Formula C16H16N2O
Molecular Weight 252.31 g/mol
IUPAC Name 6-(3,4-dihydro-2H-quinolin-1-yl)-5-methylpyridine-3-carbaldehyde
Standard InChI InChI=1S/C16H16N2O/c1-12-9-13(11-19)10-17-16(12)18-8-4-6-14-5-2-3-7-15(14)18/h2-3,5,7,9-11H,4,6,8H2,1H3
Standard InChI Key WGGIUTNHAXUSQT-UHFFFAOYSA-N
Canonical SMILES CC1=CC(=CN=C1N2CCCC3=CC=CC=C32)C=O

Introduction

6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde is a complex organic compound that belongs to the class of heterocyclic compounds. It features a dihydroquinoline moiety attached to a nicotinaldehyde structure, which is a derivative of pyridine. This compound is of interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Synthesis and Preparation

The synthesis of 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde typically involves multi-step reactions. These processes often require careful control of reaction conditions, such as temperature and solvent choice, as well as purification steps like chromatography to achieve high purity and yield. Specific reagents and catalysts may vary depending on the chosen synthetic route.

Biological Activities and Potential Applications

While specific biological activities of 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde are not extensively documented, compounds with similar structures often exhibit potential in pharmacology. They may target neurological pathways or exhibit anti-inflammatory properties. Research on related compounds suggests their utility in drug development, particularly in areas like oncology and neurology.

Characterization Techniques

Characterization of synthesized compounds like 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde often involves techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These methods are crucial for confirming the structure and purity of the synthesized compounds.

Availability and Stock Status

As of the latest information, 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde is temporarily out of stock at some suppliers, including BLDpharm . Interested parties are advised to leave their contact information to be notified when the product becomes available.

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